Cas no 1806750-57-1 (4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806750-57-1
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4842096
• Update Time: 2025-06-08

4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C10H9F4NO4/c1-18-8-5(4-11)2-6(3-7(16)17)15-9(8)19-10(12,13)14/h2H,3-4H2,1H3,(H,16,17)
• InChI Key： VHBKQWAWKVGRTA-UHFFFAOYSA-N
• SMILES： FCC1=CC(CC(=O)O)=NC(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2
• Topological Polar Surface Area: 68.6

Additional information on 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid

Introduction to 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1806750-57-1)

4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806750-57-1) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. Its unique structural features, characterized by the presence of multiple fluorinated and methoxy substituents, make it a promising candidate for the development of novel bioactive molecules. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities and therapeutic potential.

The molecular structure of 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid consists of a pyridine core substituted with a fluoromethyl group at the 4-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 2-position, with an acetic acid moiety attached at the 6-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the compound's pharmacokinetic profile and binding affinity.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of fluorine atoms into drug candidates can lead to significant improvements in their pharmacological properties. For instance, fluorinated pyridines have been shown to exhibit potent activity against various diseases, including cancer, inflammation, and infectious diseases. The structural motif of 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid aligns well with these trends, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex drug molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to explore a wide range of structural variations. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small changes in the molecular structure can significantly alter biological activity. The acetic acid moiety at the 6-position provides a handle for further functionalization via esterification or amidation reactions, expanding the synthetic possibilities.

Recent studies have highlighted the importance of fluorinated pyridines in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes and are frequently implicated in diseases such as cancer. By designing molecules that target specific kinases, researchers can develop therapies that selectively inhibit aberrant signaling pathways. The structural features of 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid make it a promising candidate for this purpose. Its ability to interact with kinase active sites while maintaining favorable pharmacokinetic properties positions it as a valuable asset in drug discovery efforts.

Another area where this compound shows promise is in the treatment of neurological disorders. Pyridine derivatives have long been investigated for their potential as central nervous system (CNS) therapeutics due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors and ion channels. The fluorinated substituents in 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid may enhance its ability to penetrate this barrier, thereby increasing its therapeutic efficacy. Additionally, its structural similarity to known CNS-active compounds suggests that it could be repurposed or further developed into new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The synthesis of 4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires careful control over reaction conditions to ensure high yields and purity. However, advances in fluorination chemistry have made it increasingly feasible to incorporate these moieties into complex molecules with high precision. Techniques such as electrophilic aromatic substitution, metal-catalyzed cross-coupling reactions, and directed ortho-metalation strategies have all been employed successfully in the synthesis of fluorinated pyridines.

In conclusion,4-(Fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806750-57-1) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new applications for fluorinated compounds,this molecule is likely to play an increasingly important role in the discovery and development of next-generation drugs.